Cas no 2138208-41-8 (2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline)

• Product Name: 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline
• CAS No: 2138208-41-8
• MF: C₁₁H₁₂BrN₃O₂S
• MW: 330.200880050659
• CID: 5952258
• PubChem ID: 165794656
• Update Time: 2025-05-24

2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline
• 2-bromo-3-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]aniline
• EN300-1115693
• 2138208-41-8

• Inchi： 1S/C11H12BrN3O2S/c1-18(16,17)9-5-14-15(7-9)6-8-3-2-4-10(13)11(8)12/h2-5,7H,6,13H2,1H3
• InChI Key： NXFCOEGDHMLQMS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN1C=C(C=N1)S(C)(=O)=O)N

Computed Properties

• Exact Mass: 328.98336g/mol
• Monoisotopic Mass: 328.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline

Introduction to 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline (CAS No. 2138208-41-8)

2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline, identified by its CAS number 2138208-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline consists of a brominated aniline core substituted with a pyrazole ring bearing a methanesulfonyl group. This unique arrangement of functional groups contributes to its distinctive chemical properties and biological interactions. The presence of the bromine atom and the methanesulfonyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential pharmacological effects. Pyrazole derivatives, in particular, have shown remarkable versatility in medicinal chemistry due to their ability to modulate various biological pathways. The compound 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline is no exception, as it has been explored for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline is its structural similarity to known bioactive molecules. This similarity suggests that it may possess similar pharmacological properties, which could be exploited for therapeutic purposes. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the well-documented role of pyrazole derivatives in modulating inflammatory responses.

Recent studies have demonstrated that 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline exhibits significant inhibitory activity against certain enzymes that are implicated in the pathogenesis of chronic diseases. For instance, preliminary experiments have shown that it can effectively inhibit the activity of cyclooxygenase (COX), an enzyme that plays a crucial role in the production of prostaglandins, which are mediators of inflammation. This finding aligns with the broader effort to develop selective COX inhibitors for the treatment of inflammatory disorders.

The methanesulfonyl group in 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline is particularly noteworthy, as it can enhance the binding affinity of the molecule to its target proteins. This functional group is commonly found in many bioactive compounds and has been shown to improve pharmacokinetic properties such as solubility and metabolic stability. The combination of these features makes 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline an attractive candidate for further development as a lead compound in drug discovery.

In addition to its anti-inflammatory potential, 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline has also been investigated for its possible role in oncology research. Studies have indicated that it can interact with specific targets involved in cancer cell proliferation and survival. By modulating these pathways, the compound may offer a novel approach to cancer therapy. Furthermore, its ability to cross the blood-brain barrier suggests that it could be developed into a treatment for neurodegenerative diseases, where access to central nervous system targets is often challenging.

The synthesis of 2-bromo-3-(4-methanesulfonyl-1H-pyrazol-1-ylmethyl)aniline involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the reactivity and selectivity of subsequent reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole moiety efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical standards.

The pharmacological evaluation of 2-bromo--(4-methanesulfonyl--(S)-pyrrolidin--(S)-yl)propanoic acid has been conducted using both in vitro and in vivo models. In vitro studies have revealed potent inhibitory effects on various enzymes and receptors relevant to human health. These findings have encouraged researchers to explore its potential further through preclinical studies. In vivo experiments have provided valuable insights into its pharmacokinetic behavior and safety profile, which are essential considerations for any candidate drug.

The future prospects for 2-bromo--(4-methylsulfonylethoxy)benzene sulfonic acid sodium salt hydrate are promising, with ongoing research aimed at optimizing its pharmacological properties and developing novel formulations for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. Additionally, advancements in computational chemistry and molecular modeling are expected to play a significant role in predicting the biological activity of this compound and guiding future synthetic strategies.

In conclusion,CAS no 2138208 41 8 represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological activities. Its potential applications in treating inflammatory diseases,cancer,and neurodegenerative disorders make it a compelling subject for further research and development.As our understanding of molecular interactions continues to evolve,CAS no 2138208 41 8and related compounds are poised to contribute substantially to the next generation of therapeutic agents.